(S)-(+)-Canadaline
(S)-(+)-Canadaline
Brand Name:
Vulcanchem
CAS No.:
52801-27-1
VCID:
VC0116872
InChI:
InChI=1S/C21H23NO5/c1-22-7-6-14-9-19-20(27-12-26-19)10-15(14)17(22)8-13-4-5-18(24-2)21(25-3)16(13)11-23/h4-5,9-11,17H,6-8,12H2,1-3H3
SMILES:
CN1CCC2=CC3=C(C=C2C1CC4=C(C(=C(C=C4)OC)OC)C=O)OCO3
Molecular Formula:
C₂₁H₂₃NO₅
Molecular Weight:
369.4 g/mol
(S)-(+)-Canadaline
CAS No.: 52801-27-1
Reference Standards
VCID: VC0116872
Molecular Formula: C₂₁H₂₃NO₅
Molecular Weight: 369.4 g/mol
| CAS No. | 52801-27-1 |
|---|---|
| Product Name | (S)-(+)-Canadaline |
| Molecular Formula | C₂₁H₂₃NO₅ |
| Molecular Weight | 369.4 g/mol |
| IUPAC Name | 2,3-dimethoxy-6-[(6-methyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-5-yl)methyl]benzaldehyde |
| Standard InChI | InChI=1S/C21H23NO5/c1-22-7-6-14-9-19-20(27-12-26-19)10-15(14)17(22)8-13-4-5-18(24-2)21(25-3)16(13)11-23/h4-5,9-11,17H,6-8,12H2,1-3H3 |
| Standard InChIKey | ROAHDZJDHGLGBA-UHFFFAOYSA-N |
| SMILES | CN1CCC2=CC3=C(C=C2C1CC4=C(C(=C(C=C4)OC)OC)C=O)OCO3 |
| Canonical SMILES | CN1CCC2=CC3=C(C=C2C1CC4=C(C(=C(C=C4)OC)OC)C=O)OCO3 |
| Synonyms | 2,3-Dimethoxy-6-[[(5S)-5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl]methyl]benzaldehyde; (S)-2,3-dimethoxy-6-[(5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl)methyl]benzaldehyde; (1,3-Dioxolo[4,5-g]isoquinoline, Ben |
| PubChem Compound | 321459 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume